N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide

• IUPAC Name: N,N-diethyl-2-oxo-2-[1-[2-oxo-2-(propan-2-ylamino)ethyl]indol-3-yl]acetamide
• InChI: InChI=1S/C19H25N3O3/c1-5-21(6-2)19(25)18(24)15-11-22(12-17(23)20-13(3)4)16-10-8-7-9-14(15)16/h7-11,13H,5-6,12H2,1-4H3,(H,20,23)
• InChI Key: KTCHKFMYZHDVDM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)NC(C)C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide, also known as DPI, is a potent inhibitor of NADPH oxidase, an enzyme that produces reactive oxygen species (ROS) in various cells. DPI is widely used in scientific research to study the role of ROS in various physiological and pathological processes.

Mechanism of Action

N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide inhibits NADPH oxidase, an enzyme that produces ROS in various cells. NADPH oxidase is a multi-subunit enzyme complex that is activated by various stimuli, including cytokines, growth factors, and bacterial products. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide inhibits the activity of NADPH oxidase by binding to its flavoprotein subunit and preventing electron transfer from NADPH to oxygen, which is required for ROS production.
Biochemical and Physiological Effects:
N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been shown to inhibit ROS production in various cells, which has several biochemical and physiological effects. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been shown to inhibit the activation of various signaling pathways that are involved in inflammation, cell proliferation, and apoptosis. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has also been shown to inhibit the expression of various pro-inflammatory cytokines, adhesion molecules, and chemokines. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been used to study the role of ROS in various physiological and pathological processes, including inflammation, atherosclerosis, hypertension, and cancer.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has several advantages for lab experiments. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide is a potent and specific inhibitor of NADPH oxidase, which allows for the selective inhibition of ROS production in various cells. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been shown to be effective in various cell types and animal models, which makes it a versatile tool for studying the role of ROS in various physiological and pathological processes. However, N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide also has some limitations for lab experiments. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide can be toxic to cells at high concentrations, which can affect the interpretation of the results. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide can also inhibit other enzymes that are involved in electron transfer, which can affect the specificity of the inhibitor.

Future Directions

For research include the development of more specific inhibitors of NADPH oxidase, the identification of new signaling pathways that are involved in ROS production, and the use of N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide in clinical trials to study its therapeutic potential in various diseases.

Synthesis Methods

N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide can be synthesized by the reaction of 1H-indole-3-carboxylic acid with diethyl oxalate, followed by the reaction of the resulting product with isopropylamine and ethyl chloroformate. The final product is obtained after purification by column chromatography. This synthesis method has been described in detail in several scientific publications.

Scientific Research Applications

N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide is widely used in scientific research to study the role of ROS in various physiological and pathological processes. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been shown to inhibit ROS production in various cells, including neutrophils, macrophages, and endothelial cells. N,N-diethyl-2-{1-[2-(isopropylamino)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide has been used to study the role of ROS in inflammation, atherosclerosis, hypertension, and cancer.